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Compound of Interest

Compound Name: Phosmet-d6

Cat. No.: B1492355 Get Quote

Introduction to Phosmet and the Role of Deuterated Internal Standards

Phosmet is a non-systemic organophosphate insecticide and acaricide widely utilized in

agriculture to control a variety of pests on fruit trees, ornamental plants, and vines.[1][2] It

functions by inhibiting the enzyme acetylcholinesterase, which is crucial for nerve function in

insects.[1][3] Due to its potential toxicity, regulatory bodies worldwide have established

maximum residue limits (MRLs) for Phosmet in food products, necessitating sensitive and

accurate analytical methods for its quantification.

In analytical chemistry, particularly in chromatographic and mass spectrometric techniques,

internal standards are essential for achieving high accuracy and precision. An ideal internal

standard is a compound that is chemically similar to the analyte but can be distinguished by the

analytical instrument. Isotopically labeled compounds, such as Phosmet-d6, are considered

the gold standard for use as internal standards in mass spectrometry-based methods.

Phosmet-d6 is a deuterated analog of Phosmet, where six hydrogen atoms in the two methoxy

groups have been replaced with deuterium atoms.[4] This substitution results in a molecule that

behaves nearly identically to Phosmet during sample preparation and chromatography but has

a different mass-to-charge ratio (m/z), allowing for its distinct detection by a mass

spectrometer. The use of Phosmet-d6 as an internal standard effectively compensates for

variations in sample extraction, cleanup, and instrument response, leading to more reliable and

reproducible quantification of Phosmet residues.
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Physicochemical Properties of Phosmet and Phosmet-
d6
A clear understanding of the physicochemical properties of both the analyte and its labeled

internal standard is crucial for method development.

Property Phosmet Phosmet-d6

Chemical Formula C₁₁H₁₂NO₄PS₂ C₁₁H₆D₆NO₄PS₂

Molecular Weight 317.3 g/mol 323.4 g/mol

CAS Number 732-11-6 2083623-41-8

Appearance Off-white crystalline solid Solid

Purity Not specified
≥98% Chemical Purity, 99

atom % D

Experimental Protocols for Phosmet Analysis Using
Phosmet-d6
The quantification of Phosmet residues in various matrices typically involves sample

preparation followed by analysis using either gas chromatography-mass spectrometry (GC-MS)

or liquid chromatography-tandem mass spectrometry (LC-MS/MS). The QuEChERS (Quick,

Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted sample preparation

technique for pesticide residue analysis in food and agricultural samples.

Sample Preparation: The QuEChERS Method
The QuEChERS protocol provides a streamlined approach for extracting and cleaning up

pesticide residues from complex matrices.

Materials:

Homogenized sample (e.g., fruit, vegetable, or soil)

Acetonitrile (ACN)
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Phosmet-d6 internal standard solution

QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate)

Dispersive solid-phase extraction (dSPE) sorbents (e.g., primary secondary amine (PSA),

C18, magnesium sulfate)

Centrifuge tubes (50 mL and 2 mL)

Centrifuge

Vortex mixer

Procedure:

Sample Extraction:

1. Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

2. Add a known amount of the Phosmet-d6 internal standard solution.

3. Add 10-15 mL of acetonitrile.

4. Add the QuEChERS extraction salts.

5. Cap the tube and vortex vigorously for 1 minute.

6. Centrifuge at ≥3000 g for 5 minutes.

Dispersive Solid-Phase Extraction (dSPE) Cleanup:

1. Transfer an aliquot of the acetonitrile supernatant to a 2 mL dSPE tube containing the

appropriate sorbents.

2. Vortex for 30 seconds.

3. Centrifuge for 5 minutes.

4. The resulting supernatant is ready for GC-MS or LC-MS/MS analysis.
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Instrumental Analysis: GC-MS/MS
GC-MS/MS is a powerful technique for the separation and detection of volatile and semi-

volatile compounds like Phosmet.

Typical GC-MS/MS Parameters:

Gas Chromatograph: Agilent or equivalent

Column: HP-5ms or similar (30 m x 0.25 mm ID, 0.25 µm film thickness)

Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min)

Inlet Temperature: 250 °C

Oven Temperature Program: Start at 70 °C, hold for 2 minutes, ramp to 280 °C at 10 °C/min,

hold for 5 minutes.

Mass Spectrometer: Triple quadrupole

Ionization Mode: Electron Ionization (EI) at 70 eV

Ion Source Temperature: 230 °C

Acquisition Mode: Multiple Reaction Monitoring (MRM)

MRM Transitions for Phosmet and Phosmet-d6:
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Compound Precursor Ion (m/z) Product Ion 1 (m/z) Product Ion 2 (m/z)

Phosmet 160 77.1 133.1

Phosmet-d6 166 80.1 136.1

Note: The specific

MRM transitions may

vary slightly

depending on the

instrument and

optimization.

A study on pesticide residues in edible insects reported a retention time of 13.959 minutes for

Phosmet under their GC-MS/MS conditions. Another study analyzing Phosmet in human blood

by GC/MS reported a retention time of 14.34 minutes.

Visualizing Experimental Workflows and Logical
Relationships
Structure of Phosmet and Phosmet-d6
The key difference between Phosmet and its deuterated internal standard is the substitution of

hydrogen with deuterium in the methoxy groups.

Caption: Chemical structures of Phosmet and Phosmet-d6.

Workflow for Phosmet Quantification using Phosmet-d6
The following diagram illustrates the typical analytical workflow for the quantification of

Phosmet in a sample matrix using Phosmet-d6 as an internal standard.
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Click to download full resolution via product page

Caption: Analytical workflow for Phosmet quantification.

Proposed Metabolic Pathway of Phosmet
Understanding the metabolism of Phosmet is important for comprehensive residue analysis, as

metabolites may also be present in samples.
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Caption: Proposed metabolic pathway of Phosmet.

Conclusion
Phosmet-d6 serves as an indispensable tool for researchers and analytical chemists in the

accurate and precise quantification of Phosmet residues. Its use as an internal standard in

conjunction with powerful analytical techniques like GC-MS/MS and LC-MS/MS, coupled with

robust sample preparation methods such as QuEChERS, ensures the reliability of residue

data. This is critical for food safety, environmental monitoring, and regulatory compliance. The
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detailed protocols and workflows provided in this guide offer a comprehensive resource for

professionals in the field of pesticide analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1492355?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Phosmet
https://www.hpc-standards.com/productgroups/phosmet__50/
https://www.derpharmachemica.com/pharma-chemica/development-and-validation-of-an-assay-of-phosmet-residues-in-human-bloodby-gcms.pdf
https://www.caymanchem.com/product/39569/phosmet-d6
https://www.benchchem.com/product/b1492355#what-is-phosmet-d6-used-for-in-research
https://www.benchchem.com/product/b1492355#what-is-phosmet-d6-used-for-in-research
https://www.benchchem.com/product/b1492355#what-is-phosmet-d6-used-for-in-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1492355?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1492355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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